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Compound of Interest

Compound Name:
DL-Methionine ethyl ester

hydrochloride

CAS No.: 6297-53-6

Cat. No.: B555568

Get Quote

Executive Summary
This technical guide provides a rigorous analysis of the solubility characteristics of DL-
Methionine ethyl ester hydrochloride (DL-MEE·HCl) in aqueous versus ethanolic systems.[1]

While the compound exhibits high solubility in water due to its ionic hydrochloride salt structure,

this property introduces a critical stability paradox: the risk of hydrolytic degradation.

This document is structured for researchers requiring precise control over solvent selection for

peptide synthesis, recrystallization, and formulation. It moves beyond basic solubility tables to

explore the thermodynamic drivers and kinetic stability limits that dictate experimental success.

Physicochemical Fundamentals
To understand the solubility behavior, we must first deconstruct the molecular architecture of

DL-MEE·HCl.

Core Structure: A thioether-containing amino acid (Methionine).
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Modification 1 (Esterification): The carboxylic acid is capped with an ethyl group, masking the

negative charge and increasing lipophilicity.

Modification 2 (Hydrochlorination): The amine is protonated (

) and paired with a chloride counterion (

).

Impact on Solubility: The hydrochloride salt formation is the dominant factor. It forces the

molecule into a high-lattice-energy crystalline state that requires a high-dielectric solvent to

dissociate.

Property Value / Description

CAS Number 6297-53-6

Formula

Molecular Weight 213.73 g/mol

Appearance White crystalline powder

Nature Ionic Salt (Amphiphilic cation + Chloride anion)

Solubility Profile: Water vs. Ethanol[1][2][3][4][5][6]
The solubility differential between water and ethanol is driven by the competition between

lattice energy (holding the crystal together) and solvation energy (solvent pulling ions apart).

Aqueous Solubility (The High-Dielectric Host)
Solubility Status:Freely Soluble (>100 mg/mL estimated).

Mechanism: Water (

) effectively shields the electrostatic attraction between the ammonium cation (

) and the chloride anion (
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). The hydration shell forms rapidly, making dissolution thermodynamically favorable
(exothermic or slightly endothermic depending on specific crystal polymorphs).

The Risk: While solubility is high, water acts as a reactant. The ester bond is susceptible to

hydrolysis, reverting the molecule to free Methionine and Ethanol (see Section 3).

Ethanolic Solubility (The Organic Host)
Solubility Status:Soluble (Moderate).

Mechanism: Ethanol (

) has a lower dielectric constant. While the ethyl tail of the methionine ester interacts
favorably with the ethyl group of the solvent (Van der Waals forces), the solvent is less
efficient at stabilizing the separated ionic charges compared to water.

Temperature Dependence: Solubility in ethanol is highly temperature-dependent. This

property is exploited in purification; the compound dissolves readily in hot ethanol but

precipitates upon cooling or upon the addition of a non-polar antisolvent (e.g., diethyl ether).

Comparative Data Summary

Parameter
Water (

)

Ethanol (

)

Experimental
Implication

Dielectric Constant ~80 ~24
Water dissolves the

salt lattice faster.

Solubility

Classification
Freely Soluble Soluble

Water for stock

solutions; Ethanol for

crystallization.

Stability Low (Hydrolysis risk) High (Stable if dry)
Avoid long-term

storage in water.

Primary Interaction Ion-Dipole
H-Bonding & Van der

Waals

Ethanol is the

preferred reaction

solvent.
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The Stability Paradox: Hydrolysis Kinetics
Expert Insight: The most common failure mode in handling DL-MEE·HCl is treating it like a

standard inorganic salt. In water, it is a "ticking clock."

The ester bond is thermodynamically unstable in the presence of water, particularly if the pH

drifts. The hydrochloride salt provides an acidic environment (pH ~3-5 in solution), which slows

hydrolysis compared to basic conditions, but degradation still occurs over time.

Stability Warning

DL-Methionine Ethyl
Ester HCl

Tetrahedral
Intermediate

Slow (Acidic pH)
Fast (Basic pH)

+ H2O
(Hydrolysis)

Free Methionine
+ Ethanol + HCl

Irreversible

Avoid aqueous storage > 24h

Click to download full resolution via product page

Figure 1: Hydrolytic degradation pathway of DL-Methionine Ethyl Ester in aqueous media.

Experimental Protocols
Protocol A: Recrystallization (Purification)
This protocol utilizes the differential solubility in Ethanol (solvent) and Diethyl Ether

(antisolvent).

Objective: Purify crude DL-MEE·HCl to remove free amino acid contaminants.

Dissolution: Transfer 5.0 g of crude DL-MEE·HCl into a round-bottom flask. Add absolute

ethanol (approx. 15-20 mL) and heat gently to 50-60°C until fully dissolved.
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Note: Do not boil excessively to prevent thermal decomposition.

Filtration: If insoluble particulates remain (likely free Methionine or inorganic salts), filter the

hot solution through a sintered glass funnel.

Precipitation: Allow the filtrate to cool to room temperature. Slowly add anhydrous Diethyl

Ether (antisolvent) dropwise with stirring until persistent turbidity is observed.

Crystallization: Place the flask in a freezer (-20°C) for 4-12 hours.

Collection: Filter the white crystals, wash with cold ether, and dry under vacuum over

or silica gel.

Protocol B: Solubility Determination (Gravimetric)
Use this method if you need precise solubility data for your specific batch/temperature.
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Figure 2: Gravimetric workflow for determining saturation solubility.

Preparation: Add excess DL-MEE·HCl to 10 mL of solvent (Water or Ethanol) in a sealed vial.

Equilibration: Agitate at constant temperature (e.g., 25°C) for 24 hours.

Sampling: Filter the saturated supernatant through a 0.45 µm syringe filter to remove

undissolved solids.
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Quantification: Pipette a known volume (e.g., 5 mL) into a pre-weighed dish. Evaporate the

solvent fully (vacuum oven). Weigh the residue to calculate concentration.

Applications & Strategic Solvent Selection
Application Recommended Solvent Rationale

Peptide Synthesis DMF or Ethanol
Prevents hydrolysis; ensures

coupling efficiency.

Stock Solutions Water (Fresh)

High solubility allows

concentrated stocks (use

immediately).

Recrystallization Ethanol/Ether
Exploits temperature-

dependent solubility gradient.

Biological Assay Buffer (pH < 7)

Simulates physiological

conditions; keep pH

acidic/neutral to delay

hydrolysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555568?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

